Cas no 99924-18-2 (5-Phenyl-1,3-oxazole-4-carboxylic acid)

5-Phenyl-1,3-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid featuring a phenyl-substituted oxazole core. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its oxazole ring contributes to enhanced stability and reactivity, while the carboxylic acid group allows for further derivatization, such as amidation or esterification. The phenyl moiety provides additional structural diversity, making it valuable in medicinal chemistry for designing bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial applications. Its well-defined structure and functional groups make it a useful building block for complex molecular frameworks.
5-Phenyl-1,3-oxazole-4-carboxylic acid structure
99924-18-2 structure
Product Name:5-Phenyl-1,3-oxazole-4-carboxylic acid
CAS No:99924-18-2
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD00105447
CID:62110
PubChem ID:2776299
Update Time:2025-10-30

5-Phenyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Phenyloxazole-4-carboxylic acid
    • BUTTPARK 153\57-35
    • 5-PHENYL-OXAZOLE-4-CARBOXYLIC ACID
    • 5-PHENYL-1,3-OXAZOLE-4-CARBOXYLIC ACID
    • 4-Oxazolecarboxylic acid, 5-phenyl-
    • 5-Phenyl-1,3-oxazole-4-carboxylicacid
    • 5-phenyl-4-oxazolecarboxylic acid
    • RUKDIKJSGDVSIF-UHFFFAOYSA-N
    • 4-Oxazolecarboxylicacid, 5-phenyl-
    • SBB067330
    • VO10102
    • TRA0000005
    • EN002266
    • 5-phenyl-1,3-oxazol-4-ylcarboxylic acid
    • SY
    • 4-Phenyl-oxazole-5-carboxylic acid
    • EN300-75028
    • SCHEMBL287658
    • J-517914
    • SY015422
    • MFCD00105447
    • CHEMBL323921
    • SDCCGMLS-0065951.P001
    • AKOS000123277
    • FT-0620751
    • 5-phenyloxazole-4-carboxylicacid
    • AC-26508
    • DTXSID20379967
    • PS-4270
    • A846102
    • Z363989738
    • 5-phenyl-1,3-oxazole-4-carboxylic acid, AldrichCPR
    • A846103
    • 99924-18-2
    • BP-10662
    • ALBB-019232
    • 5-Phenyl-1,3-oxazole-4-carboxylic acid
    • MDL: MFCD00105447
    • Inchi: 1S/C10H7NO3/c12-10(13)8-9(14-6-11-8)7-4-2-1-3-5-7/h1-6H,(H,12,13)
    • InChI Key: RUKDIKJSGDVSIF-UHFFFAOYSA-N
    • SMILES: O1C=NC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 189.04300
  • Monoisotopic Mass: 189.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.32
  • Melting Point: 181 ºC
  • Boiling Point: 354.73℃/760mmHg
  • Flash Point: 354.73 °C at 760 mmHg
  • Refractive Index: 1.587
  • PSA: 63.33000
  • LogP: 2.03980
  • Vapor Pressure: No data available

5-Phenyl-1,3-oxazole-4-carboxylic acid Security Information

5-Phenyl-1,3-oxazole-4-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Phenyl-1,3-oxazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:99924-18-2)5-Phenyl-1,3-oxazole-4-carboxylic acid
Order Number:A846103
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:08
Price ($):230.0
Email:sales@amadischem.com

Additional information on 5-Phenyl-1,3-oxazole-4-carboxylic acid

Comprehensive Overview of 5-Phenyl-1,3-oxazole-4-carboxylic acid (CAS No. 99924-18-2): Properties, Applications, and Industry Insights

5-Phenyl-1,3-oxazole-4-carboxylic acid (CAS No. 99924-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique heterocyclic structure. This compound, featuring a phenyl-substituted oxazole core, serves as a versatile building block for synthesizing bioactive molecules. Its carboxylic acid functional group enhances reactivity, making it valuable for derivatization in drug discovery pipelines.

Recent trends in AI-driven drug design and green chemistry have amplified interest in compounds like 5-Phenyl-1,3-oxazole-4-carboxylic acid. Researchers frequently search for "oxazole derivatives in medicinal chemistry" or "CAS 99924-18-2 solubility data," reflecting demand for precise physicochemical properties. The compound’s molecular weight (203.19 g/mol) and hydrogen-bonding capacity align with modern fragment-based drug discovery strategies, where small heterocycles are prioritized.

In material science, 5-Phenyl-1,3-oxazole-4-carboxylic acid contributes to developing organic semiconductors and photoactive materials. Its conjugated system enables electron delocalization, a property exploited in OLED technologies—a hotspot topic linked to sustainable energy solutions. Patent analyses reveal growing applications in crop protection agents, addressing global concerns about food security and eco-friendly pesticides.

Synthetic methodologies for this compound often involve cyclocondensation reactions or palladium-catalyzed couplings, topics frequently queried in academic databases. Analytical techniques like HPLC purity testing (≥98%) and NMR spectral data (δ 7.2–8.1 ppm for aromatic protons) are critical for quality control, as emphasized in recent publications on QC/QA protocols for heterocycles.

The compound’s stability under ambient storage conditions and compatibility with microwave-assisted synthesis—a trending lab automation technique—further boosts its utility. Regulatory databases confirm its non-hazardous status, aligning with industry shifts toward REACH-compliant intermediates. As demand grows for targeted cancer therapies, derivatives of 99924-18-2 are being explored as kinase inhibitor scaffolds, a subject with over 5,000 annual PubMed citations.

Supply chain data indicates increased production of 5-Phenyl-1,3-oxazole-4-carboxylic acid by CDMOs (Contract Development and Manufacturing Organizations), responding to its role in preclinical candidate optimization. Market projections suggest 7.2% CAGR growth for such fine chemicals through 2030, driven by biologics formulation needs and personalized medicine trends.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:99924-18-2)5-Phenyl-1,3-oxazole-4-carboxylic acid
A846103
Purity:99%
Quantity:5g
Price ($):230.0
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